2-(2-Fluorophenoxy)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-(2-fluorophenoxy)-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone
• InChI: InChI=1S/C14H13FN2O3S/c15-11-3-1-2-4-12(11)19-9-13(18)17-7-10(8-17)20-14-16-5-6-21-14/h1-6,10H,7-9H2
• InChI Key: ADKSBCNFVLUPKB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)COC2=CC=CC=C2F)OC3=NC=CS3
• Molecular Formula: C14H13FN2O3S
• Molecular Weight: 308.33 g/mol

Description

2-(2-Fluorophenoxy)-1-(3-(thiazol-2-yloxy)azetidin-1-yl)ethanone, also known as AZD-5069, is a small molecule drug that has been developed for the treatment of respiratory diseases such as chronic obstructive pulmonary disease (COPD) and asthma.

Scientific Research Applications

Antimicrobial and Anticancer Properties

Research into fluorene-based azetidinones has revealed their potential as potent antimicrobial and anticancer agents. A study by Hussein et al. (2020) on fluorene-based thiazolidinone and azetidinone analogues demonstrated significant antimicrobial activity against multidrug-resistant strains and cytotoxic activity against several cancer cell lines, including human lung carcinoma (A549) and human breast carcinoma (MDA-MB-231) cells (Hussein et al., 2020). This study indicates the promising role of azetidinone derivatives in developing new therapies for cancer and infections resistant to conventional treatments.

Synthesis and Biological Activity

Another aspect of research focuses on the synthesis of azetidinone derivatives and their biological activities. Woulfe and Miller (1985) described the synthesis of azetidinone compounds showing significant activity predominantly against Gram-negative bacteria, highlighting their potential as new classes of antibiotics (Woulfe & Miller, 1985). This underlines the versatility of azetidinone derivatives in addressing the growing concern of antibiotic resistance.

Antifungal Activity

Research into the antifungal activities of azetidinone derivatives further demonstrates their applicability in treating fungal infections. Pejchal et al. (2015) synthesized a series of novel phenyl amides derived from fluoro-benzothiazole and evaluated their antifungal activity, finding some compounds with activity comparable to or slightly better than standard antifungal medications (Pejchal, Pejchalová, & Růžičková, 2015). These findings support the exploration of azetidinone derivatives as potential antifungal agents.